Cas no 1276056-83-7 ((4-bromo-2-methyl-pyrazol-3-yl)methanol)

(4-bromo-2-methyl-pyrazol-3-yl)methanol structure
1276056-83-7 structure
Product Name:(4-bromo-2-methyl-pyrazol-3-yl)methanol
CAS No:1276056-83-7
MF:C5H7BrN2O
MW:191.025880098343
MDL:MFCD18793417
CID:1221507
PubChem ID:57415773
Update Time:2025-04-20

(4-bromo-2-methyl-pyrazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-bromo-2-methylpyrazol-3-yl)methanol
    • (4-bromo-1-methyl-1H-pyrazol-5-yl)methanol
    • (4-bromo-1-methylpyrazol-5-yl)methan-1-ol
    • QC-3041
    • C-2576
    • SBB073829
    • (4-bromo-2-methyl-pyrazol-3-yl)methanol
    • BBC05683
    • MFCD18793417
    • DA-19402
    • AT14439
    • EN300-232676
    • SCHEMBL15229815
    • DTXSID60725500
    • AKOS015920724
    • Z1216819596
    • AB87814
    • 1276056-83-7
    • CS-0215310
    • (4-bromo-1-methyl-1H-pyrazol-5-yl) methanol
    • YLTQBUUGYXTAHV-UHFFFAOYSA-N
    • STL415100
    • MDL: MFCD18793417
    • Inchi: 1S/C5H7BrN2O/c1-8-5(3-9)4(6)2-7-8/h2,9H,3H2,1H3
    • InChI Key: YLTQBUUGYXTAHV-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C)C=1CO

Computed Properties

  • Exact Mass: 189.97418g/mol
  • Monoisotopic Mass: 189.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 38Ų

(4-bromo-2-methyl-pyrazol-3-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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€561.40 2023-06-16
Chemenu
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Enamine
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